Cas no 142628-88-4 (4-(2-phenylethyl)piperidine hydrochloride)

• Product Name: 4-(2-phenylethyl)piperidine hydrochloride
• CAS No: 142628-88-4
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• MDL: MFCD00136885
• CID: 858593
• PubChem ID: 22914816
• Update Time: 2025-06-18

4-(2-phenylethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Phenethylpiperidine hydrochloride
• 4-(2-phenylethyl)piperidine,hydrochloride
• 4-Phenethyl-piperidine hydrochloride
• 4-(2-phenylethyl)-piperidine hydrochloride
• 4-Phenaethyl-piperidin,Hydrochlorid
• 4-Phenethyl-piperidine HCl
• 4-(2-phenylethyl)piperidine hydrochloride
• Piperidine, 4-(2-phenylethyl)-, hydrochloride
• DB-263242
• DTXSID00628889
• BS-37311
• 4-(2-phenylethyl)piperidine;hydrochloride
• LSQATMKHORVIFV-UHFFFAOYSA-N
• EN300-396011
• MFCD00136885
• SB33512
• 4-(2-Phenylethyl)piperidine--hydrogen chloride (1/1)
• AKOS015844182
• SCHEMBL1532936
• CS-0216319
• 142628-88-4
• C77899
• F1907-2329

• MDL： MFCD00136885
• Inchi： 1S/C13H19N.ClH/c1-2-4-12(5-3-1)6-7-13-8-10-14-11-9-13;/h1-5,13-14H,6-11H2;1H
• InChI Key： LSQATMKHORVIFV-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 225.12800
• Monoisotopic Mass: 225.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.74960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(2-phenylethyl)piperidine hydrochloride

Introduction to 4-(2-phenylethyl)piperidine hydrochloride (CAS No. 142628-88-4)

4-(2-phenylethyl)piperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 142628-88-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This piperidine derivative features a phenethylamine moiety, which has garnered attention due to its structural and pharmacological relevance. The compound’s unique scaffold positions it as a valuable candidate for further investigation in drug discovery, particularly in the development of novel therapeutic agents.

The structure of 4-(2-phenylethyl)piperidine hydrochloride consists of a piperidine ring substituted with a 2-phenylethyl group, forming a tertiary amine that is further protonated to form the hydrochloride salt. This modification enhances the compound’s solubility and bioavailability, making it more suitable for pharmacokinetic studies and potential clinical applications. The presence of both aromatic and aliphatic components in its molecular structure contributes to its diverse chemical properties, which are being explored for various biological activities.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in modulating neurotransmitter systems. Specifically, compounds with a phenethylamine backbone have shown promise in the treatment of neurological disorders, including depression, anxiety, and cognitive impairments. The pharmacological profile of 4-(2-phenylethyl)piperidine hydrochloride has been the subject of several preclinical studies aimed at elucidating its mechanism of action and potential therapeutic benefits.

One of the most compelling aspects of 4-(2-phenylethyl)piperidine hydrochloride is its interaction with central nervous system (CNS) receptors. Initial research suggests that this compound may exhibit properties similar to those of atypical antipsychotics and antidepressants, potentially making it useful in the management of mood disorders. Furthermore, its ability to cross the blood-brain barrier enhances its appeal as a candidate for CNS-targeted therapies. These findings have prompted further investigation into its receptor binding affinities and downstream signaling effects.

Advances in computational chemistry and molecular modeling have accelerated the discovery process for compounds like 4-(2-phenylethyl)piperidine hydrochloride. By leveraging these technologies, researchers can predict the biological activity of novel derivatives with greater accuracy before conducting expensive wet-lab experiments. This approach has already led to several promising candidates that are being optimized for improved efficacy and reduced side effects. The integration of computational methods with experimental validation represents a cornerstone of modern drug development strategies.

The synthesis pathways for 4-(2-phenylethyl)piperidine hydrochloride have also been refined to ensure high yield and purity. Multi-step organic reactions involving palladium-catalyzed cross-coupling and nucleophilic substitution have been employed to construct the desired scaffold efficiently. These synthetic routes are critical for large-scale production and commercialization, ensuring that researchers worldwide have access to sufficient quantities of this compound for their studies.

In addition to its potential therapeutic applications, 4-(2-phenylethyl)piperidine hydrochloride has been studied for its role in understanding drug metabolism and pharmacokinetics. Its stability under various physiological conditions provides insights into how similar compounds might behave within the human body. Such knowledge is invaluable for designing drugs that exhibit optimal bioavailability and minimal toxicity profiles.

The current research trends involving 4-(2-phenylethyl)piperidine hydrochloride are particularly exciting, as they bridge traditional pharmacology with cutting-edge biotechnological approaches. For instance, gene editing techniques are being explored to understand how genetic variations influence drug response, which could lead to personalized medicine strategies based on individual patient profiles. This intersection of fields promises to revolutionize how we approach disease treatment and management.

Another emerging area is the use of 4-(2-phenylethyl)piperidine hydrochloride as an intermediate in more complex drug formulations. Its structural versatility allows it to be incorporated into larger molecules designed for targeted therapies, such as monoclonal antibodies or small-molecule inhibitors. These applications highlight the compound’s potential beyond simple therapeutic agents, positioning it as a building block for next-generation pharmaceuticals.

The regulatory landscape surrounding 4-(2-phenylethyl)piperidine hydrochloride is also evolving, with agencies increasingly focusing on safety and efficacy data before approving new drugs or derivatives. This rigorous scrutiny ensures that only compounds with substantial evidence supporting their benefits reach patients. Researchers must navigate these requirements carefully while conducting their studies to maintain compliance and accelerate approval processes.

In conclusion,4-(2-phenylethyl)piperidine hydrochloride (CAS No. 142628-88-4) represents a fascinating compound with broad implications in pharmaceutical research and drug development. Its unique structure, combined with promising preclinical findings, makes it a compelling candidate for further exploration across multiple therapeutic areas. As scientific methodologies continue to advance, we can expect even more innovative applications for this versatile piperidine derivative in the years to come.